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molecular formula C8H6BrF3 B1272928 5-Bromo-2-methylbenzotrifluoride CAS No. 86845-27-4

5-Bromo-2-methylbenzotrifluoride

Cat. No. B1272928
CAS RN: 86845-27-4
M. Wt: 239.03 g/mol
InChI Key: IZFVIEYHUOUPPH-UHFFFAOYSA-N
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Patent
US08754100B2

Procedure details

N-Bromosuccinimide (2.6 g) and 2,2′-azobis(isobutyronitrile) (35 mg) were added to a solution of 5-bromo-2-methylbenzotrifluoride (CAS #86845-27-4, 3.5 g) in carbon tetrachloride (35 mL), and the mixture was heated under reflux for five hours. The reaction solution was ice-cooled and then the insoluble matter was removed by filtration. The filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (carrier: Wakogel C-200; elution solvent: heptane) to obtain 3.86 g of the title compound. The property values of the compound are as follows.
Name
N-Bromosuccinimide
Quantity
2.6 g
Type
reactant
Reaction Step One
Name
5-bromo-2-methylbenzotrifluoride
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
35 mL
Type
solvent
Reaction Step One
Name
2,2′-azobis(isobutyronitrile)
Quantity
35 mg
Type
catalyst
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1]N1C(=O)CCC1=O.[Br:9][C:10]1[CH:11]=[CH:12][C:13]([CH3:20])=[C:14]([C:16]([F:19])([F:18])[F:17])[CH:15]=1>C(Cl)(Cl)(Cl)Cl.N(C(C)(C)C#N)=NC(C)(C)C#N>[Br:9][C:10]1[CH:11]=[CH:12][C:13]([CH2:20][Br:1])=[C:14]([C:16]([F:17])([F:18])[F:19])[CH:15]=1

Inputs

Step One
Name
N-Bromosuccinimide
Quantity
2.6 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
5-bromo-2-methylbenzotrifluoride
Quantity
3.5 g
Type
reactant
Smiles
BrC=1C=CC(=C(C1)C(F)(F)F)C
Name
carbon tetrachloride
Quantity
35 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Name
2,2′-azobis(isobutyronitrile)
Quantity
35 mg
Type
catalyst
Smiles
N(=NC(C#N)(C)C)C(C#N)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for five hours
Duration
5 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled
CUSTOM
Type
CUSTOM
Details
the insoluble matter was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The resulting residue was purified by silica gel column chromatography (carrier: Wakogel C-200; elution solvent: heptane)

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=CC(=C(C=C1)CBr)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 3.86 g
YIELD: CALCULATEDPERCENTYIELD 83.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.